Cas no 1803799-83-8 (Methyl 2-cyano-3-hydroxymethyl-4-(trifluoromethylthio)benzoate)

Methyl 2-cyano-3-hydroxymethyl-4-(trifluoromethylthio)benzoate is a fluorinated aromatic ester with a cyano and hydroxymethyl substituent, offering versatile reactivity for synthetic applications. The trifluoromethylthio group enhances electrophilic character, making it valuable in agrochemical and pharmaceutical intermediates. Its hydroxymethyl functionality allows further derivatization, while the cyano group contributes to stability and reactivity in nucleophilic additions. The methyl ester provides a convenient handle for hydrolysis or transesterification. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and electronic effects. Suitable for controlled reactions, it serves as a key building block in heterocyclic and fluorinated compound synthesis.

Methyl 2-cyano-3-hydroxymethyl-4-(trifluoromethylthio)benzoate structure

1803799-83-8 structure

Product Name:Methyl 2-cyano-3-hydroxymethyl-4-(trifluoromethylthio)benzoate

CAS No:1803799-83-8

MF:C₁₁H₈F₃NO₃S

MW:291.246332168579

CID:4952005

Update Time:2025-06-14

Methyl 2-cyano-3-hydroxymethyl-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-cyano-3-hydroxymethyl-4-(trifluoromethylthio)benzoate
- Inchi： 1S/C11H8F3NO3S/c1-18-10(17)6-2-3-9(19-11(12,13)14)8(5-16)7(6)4-15/h2-3,16H,5H2,1H3
- InChI Key： YHGNEUBFOZLHMX-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1=CC=C(C(=O)OC)C(C#N)=C1CO

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 379
XLogP3: 2.3
Topological Polar Surface Area: 95.6

Methyl 2-cyano-3-hydroxymethyl-4-(trifluoromethylthio)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015012380-1g	Methyl 2-cyano-3-hydroxymethyl-4-(trifluoromethylthio)benzoate	1803799-83-8	97%	1g	1,519.80 USD	2021-06-21

Methyl 2-cyano-3-hydroxymethyl-4-(trifluoromethylthio)benzoate Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Additional information on Methyl 2-cyano-3-hydroxymethyl-4-(trifluoromethylthio)benzoate

Comprehensive Overview of Methyl 2-cyano-3-hydroxymethyl-4-(trifluoromethylthio)benzoate (CAS No. 1803799-83-8)

Methyl 2-cyano-3-hydroxymethyl-4-(trifluoromethylthio)benzoate is a highly specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, a hydroxymethyl moiety, and a trifluoromethylthio substituent, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS number, 1803799-83-8, is often searched by researchers and industry professionals seeking high-purity reagents for advanced chemical synthesis.

In recent years, the demand for trifluoromethylthio-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug design. This aligns with the growing interest in fluorinated building blocks, a trending topic in medicinal chemistry. The hydroxymethyl group in this compound further expands its utility, enabling derivatization for targeted applications, such as protease inhibitors or crop protection agents—key areas frequently queried in scientific databases.

The synthesis of Methyl 2-cyano-3-hydroxymethyl-4-(trifluoromethylthio)benzoate involves multi-step reactions, often starting from commercially available benzoate derivatives. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields, as noted in recent publications on green chemistry and atom-efficient protocols. These methodologies address sustainability concerns, a hot topic in modern chemical industries.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis—techniques widely discussed in forums and academic circles. Its stability under various pH conditions and solubility profiles are also frequently investigated, reflecting user queries about storage conditions and compatibility with common solvents.

From a commercial perspective, CAS 1803799-83-8 is cataloged by leading chemical suppliers as a research-grade material, with purity levels exceeding 98%. Its pricing and availability trends correlate with the broader market for fine chemicals, another popular search term among procurement specialists. Regulatory compliance, particularly regarding REACH and GMP standards, is thoroughly documented for this compound, ensuring its safe handling in laboratory settings.

Future research directions may explore its potential in catalysis or as a precursor for functional materials, aligning with the rise of interdisciplinary applications in materials science. The compound’s versatility ensures its relevance in answering contemporary challenges, such as developing biodegradable agrochemicals or targeted drug delivery systems—topics dominating scientific discourse today.